Cas no 14738-02-4 (4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide)

• Product Name: 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide
• CAS No: 14738-02-4
• MF: C₁₄H₁₄ClNO₃S
• MW: 311.783861637115
• CID: 2859246
• PubChem ID: 710432
• Update Time: 2025-10-30

4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide
• AB00081755-01
• EN300-16042
• Z45704589
• 4-chloro-N-(2-ethoxyphenyl)benzenesulfonamide
• AK-968/11164149
• AKOS000383513
• Oprea1_802674
• STK037250
• Cambridge id 5345860
• CS-0299305
• Oprea1_226866
• 14738-02-4
• 4-Chloro-N-(2-ethoxy-phenyl)-benzenesulfonamide

• Inchi： 1S/C14H14ClNO3S/c1-2-19-14-6-4-3-5-13(14)16-20(17,18)12-9-7-11(15)8-10-12/h3-10,16H,2H2,1H3
• InChI Key： OEKWWENFBRJUAM-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)S(NC1C=CC=CC=1OCC)(=O)=O

Computed Properties

• Exact Mass: 311.0382922Da
• Monoisotopic Mass: 311.0382922Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.8Ų

Additional information on 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide

Research Brief on 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide (CAS: 14738-02-4): Recent Advances and Applications

4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide (CAS: 14738-02-4) is a sulfonamide derivative that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug development. This compound, characterized by its unique structural features, has been the subject of numerous studies aimed at exploring its pharmacological properties, synthetic pathways, and therapeutic potential. The following research brief provides an overview of the latest findings related to this compound, highlighting its significance in the field of chemical biology and pharmaceutical sciences.

Recent studies have focused on the synthesis and optimization of 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide, with particular emphasis on improving its yield and purity. Advanced synthetic techniques, such as microwave-assisted synthesis and catalytic methods, have been employed to achieve higher efficiency and reduced reaction times. These advancements have facilitated the production of the compound on a larger scale, enabling further pharmacological evaluations and preclinical studies.

Pharmacological investigations have revealed that 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide exhibits promising activity as a potential inhibitor of specific enzymes involved in inflammatory pathways. In vitro studies have demonstrated its ability to modulate key signaling molecules, suggesting its utility in the treatment of inflammatory diseases. Additionally, preliminary data from animal models indicate that the compound possesses favorable pharmacokinetic properties, including good bioavailability and low toxicity, which are critical for its development as a therapeutic agent.

Another area of research has explored the compound's potential as an anticancer agent. Mechanistic studies have shown that 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide can induce apoptosis in certain cancer cell lines by targeting specific molecular pathways. These findings have sparked interest in further investigating its efficacy in combination therapies and its potential to overcome drug resistance in cancer treatment.

In addition to its therapeutic applications, recent studies have also examined the compound's role in chemical biology as a tool for probing biological systems. Its unique chemical properties make it a valuable candidate for developing probes that can selectively interact with biological targets, thereby aiding in the understanding of complex cellular processes.

Despite these promising developments, challenges remain in the clinical translation of 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide. Issues such as formulation stability, long-term safety, and scalability of production need to be addressed in future research. Collaborative efforts between academia and industry will be essential to overcome these hurdles and fully realize the compound's potential.

In conclusion, 4-chloro-N-(2-ethoxyphenyl)benzene-1-sulfonamide (CAS: 14738-02-4) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its diverse pharmacological activities and potential therapeutic applications underscore the importance of continued investigation. Future studies should focus on optimizing its properties, elucidating its mechanisms of action, and advancing its development towards clinical use.